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Compound of Interest

Compound Name: 1,5-Dibromoanthraquinone

Cat. No.: B1269914 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of 1,5-Dibromoanthraquinone (CAS 602-77-7). It includes available data on its

characteristics, synthesis, and safety considerations, presented in a format tailored for scientific

and research applications.

Chemical and Physical Properties
1,5-Dibromoanthraquinone is an organic compound with the molecular formula C₁₄H₆Br₂O₂.

[1] It presents as an orange to brown crystalline powder.[2] This compound belongs to the

family of anthraquinones, which are derivatives of anthracene. The core structure features an

anthracene backbone with two bromine substituents at the 1 and 5 positions and quinone

carbonyl groups at positions 9 and 10.[3]

Table 1: Physical and Chemical Properties of 1,5-Dibromoanthraquinone
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Property Value Source(s)

CAS Number 602-77-7 [1]

Molecular Formula C₁₄H₆Br₂O₂ [1]

Molecular Weight 366.01 g/mol [2]

Appearance
Orange to Brown powder to

crystal
[2]

Melting Point 292 °C [4]

Boiling Point 491.8 ± 45.0 °C (Predicted) [5]

Density 1.911 ± 0.06 g/cm³ (Predicted) [5]

Solubility

Generally limited in non-polar

solvents, may dissolve in polar

organic solvents.

[3]

XLogP3-AA 4.2 [1]

Synthesis and Purification
Detailed experimental protocols for the synthesis of 1,5-Dibromoanthraquinone are not

readily available in the public domain. However, general methods for the synthesis of

anthraquinone derivatives often involve electrophilic substitution reactions on the

anthraquinone core. The bromination of anthraquinone or its derivatives would be a logical

synthetic route.

Purification

Recrystallization is a common method for the purification of solid organic compounds like 1,5-
Dibromoanthraquinone. The choice of solvent is crucial and should be determined

experimentally. A suitable solvent would be one in which the compound is sparingly soluble at

room temperature but highly soluble at elevated temperatures.

General Recrystallization Protocol:

Solvent Selection: Test a range of solvents to find an appropriate one or a solvent pair.
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Dissolution: Dissolve the crude 1,5-Dibromoanthraquinone in a minimal amount of the hot

solvent to form a saturated solution.

Hot Filtration (if necessary): If insoluble impurities are present, filter the hot solution by

gravity.

Crystallization: Allow the solution to cool slowly to room temperature, followed by further

cooling in an ice bath to induce crystallization.

Isolation: Collect the purified crystals by vacuum filtration.

Drying: Dry the crystals in a vacuum oven to remove any residual solvent.

Spectral Data
While specific experimental spectra for 1,5-Dibromoanthraquinone are not widely published,

some databases indicate the existence of spectral data. For instance, a 13C NMR spectrum is

referenced in PubChem.[1] Researchers requiring detailed spectral analysis would likely need

to acquire this data experimentally.

Biological Activity and Drug Development Potential
Currently, there is a lack of specific information in the public domain regarding the biological

activity, signaling pathways, or direct applications in drug development for 1,5-
Dibromoanthraquinone. However, the broader class of anthraquinone derivatives has been

the subject of extensive research for their potential therapeutic properties.

Many anthraquinone derivatives have demonstrated a range of biological activities, including:

Anticancer Activity: Some anthraquinones exhibit cytotoxic effects against various cancer cell

lines.[6] The proposed mechanisms often involve the induction of apoptosis.

Enzyme Inhibition: Certain anthraquinones have been identified as inhibitors of various

enzymes.

Antimicrobial Properties: The anthraquinone scaffold is found in some natural products with

antimicrobial activity.
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It is plausible that 1,5-Dibromoanthraquinone could exhibit similar biological activities, and it

may serve as a valuable scaffold for the synthesis of novel therapeutic agents. Further

research is required to explore its potential in this area.

Experimental Workflow for Biological Screening:

The following diagram illustrates a general workflow for the initial biological screening of a

compound like 1,5-Dibromoanthraquinone.
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A general workflow for the biological evaluation of 1,5-Dibromoanthraquinone.

Safety and Handling
Specific safety data for 1,5-Dibromoanthraquinone is limited. However, based on the data for

related compounds such as 1-amino-2,4-dibromoanthraquinone and anthraquinone, the

following precautions should be taken:

Handling: Use in a well-ventilated area. Wear appropriate personal protective equipment

(PPE), including gloves, safety glasses, and a lab coat. Avoid generating dust.

Storage: Store in a cool, dry place away from incompatible materials. Keep the container

tightly closed.
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Toxicity: The toxicity of 1,5-Dibromoanthraquinone has not been fully characterized.

Assume the compound is harmful if swallowed, inhaled, or in contact with skin.

Logical Relationship for Safety Assessment:

The following diagram illustrates the logical flow for assessing the safety of a chemical

compound where specific data is lacking.

1,5-Dibromoanthraquinone
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 anthraquinone)
General Chemical Safety Principles
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A logical diagram for preliminary safety assessment based on related compounds.

Conclusion
1,5-Dibromoanthraquinone is a halogenated aromatic compound with potential applications in

materials science and as a synthetic intermediate. While some of its physical properties have

been characterized, there is a notable lack of detailed experimental data, particularly

concerning its biological activities and specific, reproducible synthesis protocols. This guide

provides a summary of the currently available information and outlines general experimental

approaches for further investigation. Researchers are encouraged to perform their own detailed

characterization and safety assessments before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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